Cas no 80675-56-5 (2-Azetidinone, 4-[2-(4-methylphenyl)-2-oxoethyl]-)

• Product Name: 2-Azetidinone, 4-[2-(4-methylphenyl)-2-oxoethyl]-
• CAS No: 80675-56-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 705227
• PubChem ID: 12737423
• Update Time: 2025-04-19

2-Azetidinone, 4-[2-(4-methylphenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-[2-(4-methylphenyl)-2-oxoethyl]-
• 4-[2-(4-methylphenyl)-2-oxoethyl]azetidin-2-one
• 80675-56-5
• DTXSID90508540

• Inchi： 1S/C12H13NO2/c1-8-2-4-9(5-3-8)11(14)6-10-7-12(15)13-10/h2-5,10H,6-7H2,1H3,(H,13,15)
• InChI Key： YUSPIQQYMVLFRU-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C=CC(C)=CC=2)=O)N1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų